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Compound of Interest

Compound Name: 1-Benzylpyrrolidin-3-amine

Cat. No.: B101318

Introduction

1-Benzylpyrrolidin-3-amine, identified by CAS number 18471-40-4, is a pivotal heterocyclic
building block in modern medicinal chemistry and drug discovery. Structurally, it features a
pyrrolidine ring, a primary amine at the 3-position, and an N-benzyl group. This unique
combination of a chiral center, a nucleophilic primary amine, and a bulky, modifiable aromatic
group makes it an exceptionally versatile scaffold for the synthesis of complex, biologically
active molecules.[1] The pyrrolidine moiety is a privileged structure found in numerous FDA-
approved drugs, valued for its ability to introduce three-dimensional complexity and favorable
physicochemical properties into drug candidates.[2][3]

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals, detailing the compound's properties, strategic synthetic routes,
analytical characterization, key applications, and essential safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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